Cas no 24736-58-1 (1-Acetyl-4-oxopiperidine-3-carbonitrile)

• Product Name: 1-Acetyl-4-oxopiperidine-3-carbonitrile
• CAS No: 24736-58-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 2111684
• Update Time: 2023-08-04

1-Acetyl-4-oxopiperidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-oxo-3-Piperidinecarbonitrile
• 1-Acetyl-4-oxopiperidine-3-carbonitrile

• Inchi： 1S/C8H10N2O2/c1-6(11)10-3-2-8(12)7(4-9)5-10/h7H,2-3,5H2,1H3
• InChI Key： IDCVNELUFGZLKO-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(C)=O)CC1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 264
• Topological Polar Surface Area: 61.2